Cas no 1250808-74-2 (2-bromo-6-(cyclopropylamino)methylphenol)

• Product Name: 2-bromo-6-(cyclopropylamino)methylphenol
• CAS No: 1250808-74-2
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5231732
• PubChem ID: 61389638
• Update Time: 2025-07-20

2-bromo-6-(cyclopropylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-[(cyclopropylamino)methyl]phenol
• Phenol, 2-bromo-6-[(cyclopropylamino)methyl]-
• 2-bromo-6-(cyclopropylamino)methylphenol

• Inchi： 1S/C10H12BrNO/c11-9-3-1-2-7(10(9)13)6-12-8-4-5-8/h1-3,8,12-13H,4-6H2
• InChI Key： QFZOGIVVQYWTHM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 2.2
• Topological Polar Surface Area: 32.299

Additional information on 2-bromo-6-(cyclopropylamino)methylphenol

Professional Introduction to 2-bromo-6-(cyclopropylamino)methylphenol (CAS No. 1250808-74-2)

2-bromo-6-(cyclopropylamino)methylphenol, identified by its Chemical Abstracts Service (CAS) number 1250808-74-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of 2-bromo-6-(cyclopropylamino)methylphenol features a bromine substituent at the 2-position of a phenolic ring, which is further modified by an amino group linked to a cyclopropyl moiety at the 6-position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, which are exploited in various synthetic pathways and biological assays.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and other chronic diseases. The presence of both bromine and amino groups in 2-bromo-6-(cyclopropylamino)methylphenol makes it a versatile scaffold for designing molecules with enhanced binding affinity and selectivity towards target enzymes or receptors. This has led to its exploration as a potential lead compound in drug discovery programs targeting neurological disorders and autoimmune conditions.

One of the most compelling aspects of 2-bromo-6-(cyclopropylamino)methylphenol is its ability to serve as a precursor for more complex derivatives. Researchers have leveraged its structural features to synthesize analogs that exhibit improved pharmacokinetic profiles and reduced side effects. For instance, modifications at the cyclopropylamino position have been shown to enhance metabolic stability while maintaining potent biological activity. Such findings underscore the compound's significance as a building block in medicinal chemistry.

The pharmacological profile of 2-bromo-6-(cyclopropylamino)methylphenol has been extensively evaluated in preclinical studies. These investigations have revealed that the compound demonstrates inhibitory effects on several key enzymes implicated in disease pathogenesis. Notably, its interaction with Janus kinases (JAKs) and tyrosine kinases has been studied for its potential role in modulating inflammatory responses. Additionally, preliminary data suggest that it may interfere with signaling pathways involved in tumor growth and progression, making it a promising candidate for further development.

The synthesis of 2-bromo-6-(cyclopropylamino)methylphenol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include bromination of a precursor phenol derivative followed by selective functionalization at the 6-position using cyclopropylamine. Advances in catalytic systems have enabled more efficient and environmentally benign routes to this compound, aligning with the growing emphasis on green chemistry principles.

In conclusion, 2-bromo-6-(cyclopropylamino)methylphenol (CAS No. 1250808-74-2) represents a significant advancement in pharmaceutical research due to its unique structural features and versatile biological activities. Its potential as a lead compound for drug development continues to be explored through innovative synthetic strategies and rigorous pharmacological evaluation. As our understanding of disease mechanisms evolves, compounds like this are poised to play a crucial role in addressing unmet medical needs.